Cas no 1087448-65-4 (N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide)

• Product Name: N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide
• CAS No: 1087448-65-4
• MF: C₁₃H₉ClF₂N₂O
• MW: 282.673168897629
• CID: 4679542
• Update Time: 2025-06-09

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-aminophenyl)-2-chloro-4,5-difluorobenzamide
• N-(4-aminophenyl)(2-chloro-4,5-difluorophenyl)carboxamide
• SBB072163
• R4081
• ST45027613
• benzamide, N-(4-aminophenyl)-2-chloro-4,5-difluoro-
• N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide

• Inchi： 1S/C13H9ClF2N2O/c14-10-6-12(16)11(15)5-9(10)13(19)18-8-3-1-7(17)2-4-8/h1-6H,17H2,(H,18,19)
• InChI Key： KIQWOGJGKJGDSC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(NC1C=CC(=CC=1)N)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide: A Comprehensive Overview

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide (CAS No. 1087448-65-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, biological activities, and recent research advancements associated with N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide.

Chemical Structure and Properties:

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide is a small molecule with a molecular formula of C13H9ClF2NO2 and a molecular weight of 283.67 g/mol. The compound features a benzamide core with a 4-amino substituent on the phenyl ring and a 2-chloro-4,5-difluoro substitution on the benzene ring. These functional groups contribute to its unique chemical properties and biological activities. The presence of the amino group provides potential for hydrogen bonding and interaction with biological targets, while the chloro and difluoro substitutions enhance its lipophilicity and metabolic stability.

The compound is typically synthesized through a multi-step process involving the reaction of 2-chloro-4,5-difluorobenzoyl chloride with 4-aminophenylamine. The synthesis can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale studies and industrial production.

Biological Activities:

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide has been investigated for its potential therapeutic applications due to its ability to modulate various biological pathways. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties.

Anti-Inflammatory Activity:

In vitro studies have demonstrated that N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This activity is attributed to its ability to interfere with the NF-κB signaling pathway, a key regulator of inflammation. Additionally, in vivo studies using animal models of inflammatory diseases have shown that N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide can reduce inflammation and improve disease outcomes.

Anti-Cancer Activity:

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide has also shown promising anti-cancer properties in preclinical studies. It has been found to induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Furthermore, this compound has demonstrated synergistic effects when used in combination with other anti-cancer agents, suggesting its potential as an adjuvant therapy.

Clinical Trials:

The therapeutic potential of N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide has led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Ongoing phase II trials are currently assessing its efficacy in treating specific inflammatory conditions and cancers.

Toxicity and Safety:

The safety profile of N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide has been extensively studied in preclinical models. Toxicity assessments have revealed that the compound has low toxicity at therapeutic concentrations. However, as with any new drug candidate, further studies are necessary to fully understand its long-term safety profile.

Synthetic Routes and Industrial Production:

The synthesis of N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide involves a series of well-defined chemical reactions that can be optimized for large-scale production. Key steps include the preparation of 2-chloro-4,5-difluorobenzoyl chloride from 2-chloro-3-fluoroaniline followed by its reaction with 4-aminophenylamine to form the final product. The process can be fine-tuned to achieve high yields and purity levels suitable for pharmaceutical applications.

Current Research Trends:

Ongoing research on N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide is focused on exploring its potential in treating other diseases beyond inflammation and cancer. For instance, recent studies have investigated its effects on neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary results suggest that this compound may have neuroprotective properties by reducing oxidative stress and inhibiting neuroinflammation.

In addition to these therapeutic applications, N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide is also being studied for its use as a probe molecule in chemical biology research. Its unique chemical structure makes it an ideal candidate for investigating protein-protein interactions and signaling pathways in living cells.

Conclusion:

N-(4-Aminophenyl)-2-chloro-4,5-difluorobenzamide (CAS No. 1087448-65-4) is a promising compound with diverse biological activities that hold significant potential for therapeutic applications. Its anti-inflammatory and anti-cancer properties have been well-documented in preclinical studies, and ongoing clinical trials are further elucidating its safety and efficacy in human subjects. As research continues to advance our understanding of this compound's mechanisms of action and potential uses, it is likely to play an increasingly important role in the development of novel treatments for various diseases.